Cas no 2103946-11-6 ((3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers)

• Product Name: (3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers
• CAS No: 2103946-11-6
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 4638564
• Update Time: 2025-11-01

(3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• (3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers

• Inchi： 1S/C6H11ClO2S/c1-5-2-6(3-5)4-10(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： JSBMTAFKYHHCGC-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on (3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers

(3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers (CAS No. 2103946-11-6): A Comprehensive Overview in Modern Chemical Biology

The compound CAS No. 2103946-11-6, specifically identified as (3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This mixture of isomers has garnered considerable attention due to its unique structural properties and potential applications in drug discovery, particularly in the development of novel bioactive molecules. The compound's molecular framework, characterized by a cyclobutyl ring substituted with a methyl group and a methanesulfonyl chloride moiety, offers a versatile platform for synthetic chemists to explore diverse chemical transformations.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, with cyclobutane derivatives emerging as particularly promising scaffolds for pharmacological applications. The presence of the methanesulfonyl chloride group in this compound not only enhances its reactivity but also opens up avenues for further functionalization, making it an invaluable intermediate in synthetic protocols. This mixture of isomers, while comprising multiple stereoisomers, provides a rich palette of structural variations that can be leveraged to optimize biological activity and pharmacokinetic profiles.

One of the most compelling aspects of (3-methylcyclobutyl)methanesulfonyl chloride, Mixture of isomers is its utility in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methanesulfonyl chloride functionality serves as an excellent electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing sulfonamide linkages—a crucial motif in many therapeutic agents. Researchers have recently utilized this compound to develop novel sulfonamides with enhanced binding affinity to target proteins, demonstrating its potential in drug design.

The stereochemical diversity inherent in the mixture of isomers presents both challenges and opportunities for medicinal chemists. Each isomer can exhibit distinct biological properties due to differences in spatial arrangement and electronic distribution. Advanced computational techniques, such as molecular modeling and quantum mechanical calculations, have been employed to predict the relative activities of these isomers. These studies have revealed that certain stereoisomers possess significantly higher affinity for specific biological targets compared to others, providing critical insights for structure-activity relationship (SAR) studies.

Furthermore, the reactivity of (3-methylcyclobutyl)methanesulfonyl chloride extends beyond sulfonamide formation. It has been successfully employed in the synthesis of other bioactive molecules, including thioureas and tetrazoles. These derivatives have shown promise in various preclinical studies as modulators of enzyme activity and signal transduction pathways. For instance, researchers have synthesized thiourea analogs derived from this compound that exhibit potent inhibitory effects on certain kinases implicated in cancer progression. Such findings underscore the compound's versatility as a building block in medicinal chemistry.

The industrial production and handling of CAS No. 2103946-11-6 require meticulous attention to safety and purity standards. While not classified as a hazardous material under standard regulatory frameworks, proper storage conditions—such as cool temperatures and inert atmospheres—are essential to prevent degradation and ensure consistent quality. Manufacturers have implemented sophisticated purification techniques, including distillation and chromatography, to isolate and stabilize the mixture of isomers for research applications.

In academic research circles, this compound has been instrumental in advancing our understanding of molecular recognition processes. Its application in probing protein-ligand interactions has led to the discovery of new binding pockets and allosteric sites on target proteins. Such discoveries are pivotal for designing drugs that not only bind tightly but also modulate protein function effectively. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify lead compounds for further optimization.

The growing interest in green chemistry principles has also influenced the synthesis methodologies involving (3-methylcyclobutyl)methanesulfonyl chloride. Researchers are increasingly exploring catalytic processes that minimize waste and energy consumption while maintaining high yields. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing complex molecular architectures from this precursor. These sustainable approaches align with global efforts to make pharmaceutical synthesis more environmentally friendly.

Future directions in the study of this compound may include exploring its role in developing next-generation therapeutics targeting emerging diseases. The ability to generate structurally diverse derivatives makes it an attractive candidate for screening against novel pathogens or resistant strains of existing pathogens. Additionally, its potential application in materials science—such as serving as a precursor for functional polymers—has not been fully explored but warrants further investigation.

In conclusion, (3-methylcyclobutyl)methanesulfonyl chloride, CAS No. 2103946-11-6, stands out as a multifaceted compound with significant implications across chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop innovative bioactive molecules. As our understanding of its properties continues to evolve through cutting-edge research methodologies, this mixture of isomers promises to remain at the forefront of scientific inquiry into new therapeutic agents.